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Compound of Interest

Compound Name: Skf 96365

Cat. No.: B1663603

Audience: Researchers, scientists, and drug development professionals.

Introduction

SKF 96365 hydrochloride is a widely used pharmacological tool for studying calcium signaling.
It is primarily known as an inhibitor of store-operated Ca2* entry (SOCE), a crucial mechanism
for regulating intracellular calcium levels.[1][2][3] Its inhibitory action extends to various
channels, including Transient Receptor Potential Canonical (TRPC) channels, voltage-gated
calcium channels, and certain potassium channels.[1] These application notes provide detailed
protocols for dissolving SKF 96365 in aqueous solutions for experimental use, along with
relevant technical data and pathway information.

Mechanism of Action

SKF 96365 exerts its effects by blocking multiple cation channels. Its principal inhibitory actions
include:

o Store-Operated Calcium Entry (SOCE): It inhibits SOCE, a process initiated by the depletion
of endoplasmic reticulum (ER) calcium stores, by acting on components like STIM1.[1]

e TRPC Channels: It is a well-documented blocker of TRPC channels, which are key
components of the SOCE pathway in many cell types.[1][2]
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» Voltage-Gated Calcium Channels (VGCCs): SKF 96365 is a potent blocker of low-voltage-
activated (T-type) calcium channels and also affects high-voltage-activated (HVA) channels.

[415]

o Potassium Channels: The compound also demonstrates inhibitory effects on various
potassium channels.[1]

o Downstream Signaling: By modulating calcium influx, SKF 96365 can inhibit signaling
cascades such as the calcium/calmodulin-dependent protein kinase lly (CaMKIly)/AKT
pathway.[2][3]

In experimental models, these actions can lead to downstream cellular effects, including the
induction of cell-cycle arrest and apoptosis in cancer cells.[2][3]
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Caption: Signaling pathway showing inhibition points of SKF 96365.

Solubility Data
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SKF 96365 is available as a hydrochloride salt, which enhances its solubility in aqueous
solutions. The compound is also soluble in organic solvents like DMSO and ethanol.[5][6][7]
Quantitative solubility data is summarized below.

Maximum Maximum
Solvent Concentration Concentration Notes
(mM) (mg/mL)
Gentle warming may
Water 20 mM 8.06 mg/mL )
be required.[1]
Use fresh, anhydrous
DMSO ~198.55 mM 80 mg/mL DMSO for best
results.[5]
Ethanol ~198.55 mM 80 mg/mL
For in vivo
Saline ~248.19 mM 100 mg/mL preparations; may
require sonication.[2]
Ethanol:PBS (pH 7.2)
~1.24 mM 0.5 mg/mL

(1:2)

Note: The molecular weight of SKF 96365 hydrochloride is 402.92 g/mol . Batch-specific
molecular weights may vary due to hydration. Always refer to the Certificate of Analysis for
precise calculations.[1]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Aqueous Stock Solution (e.g., 20 mM in Water)

This protocol is suitable for experiments where the final concentration of an organic solvent
must be minimized.

Materials:

o SKF 96365 hydrochloride powder
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Sterile, autoclaved deionized water
Sterile conical tube or vial

Vortex mixer

Water bath or heating block (optional)

0.22 um sterile syringe filter

Procedure:

Calculate Mass: Determine the mass of SKF 96365 HCI needed. For 1 mL of a 20 mM stock
solution: Mass (mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) x
1000 (mg/g) Mass (mg) = 0.001 L x 0.020 mol/L x 402.92 g/mol x 1000 = 8.06 mg

Weigh Compound: Accurately weigh the calculated mass of SKF 96365 HCI and place it into
a sterile conical tube.

Add Solvent: Add the desired volume of sterile water to the tube.

Dissolve: Vortex the solution vigorously. If the compound does not fully dissolve, gentle
warming (e.g., 37°C) can be applied for a few minutes to aid dissolution.[1]

Sterilization (for cell culture): For applications requiring sterility, filter the stock solution
through a 0.22 pm syringe filter into a new sterile tube.[2]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store aliquots at -20°C for up to 2 months or -80°C for up to 6 months.[2][4][5]

Protocol 2: Preparation of a Concentrated DMSO Stock Solution (e.g., 80 mM)

DMSO allows for higher concentration stock solutions, which can be useful for achieving a wide

range of final dilutions.

Materials:

o SKF 96365 hydrochloride powder
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e Anhydrous, sterile-grade DMSO
« Sterile conical tube or vial

» \ortex mixer

Procedure:

e Calculate Mass: For 1 mL of an 80 mM stock solution: Mass (mg) = 0.001 L x 0.080 mol/L x
402.92 g/mol x 1000 = 32.23 mg

o Weigh Compound: Accurately weigh the compound and add it to a sterile tube.
e Add Solvent: Add the calculated volume of anhydrous DMSO.

» Dissolve: Vortex thoroughly until the solution is clear. SKF 96365 is highly soluble in DMSO.
[5]

Storage: Aliquot and store at -20°C or -80°C. Note that DMSO freezes at -20°C.
Protocol 3: Preparation of a Final Working Solution for Cell Culture

This protocol describes the dilution of a concentrated stock into cell culture medium.
Procedure:

o Thaw Stock: Thaw a single aliquot of your stock solution (e.g., 20 mM in water or 80 mM in
DMSO) at room temperature.

e Calculate Dilution: Determine the volume of stock solution needed to achieve the desired
final concentration in your culture medium. For example, to make 10 mL of medium with a
final concentration of 10 uM from a 20 mM stock: V1 = (C2 x V2) / C1 V1 = (10 uM x 10 mL) /
20,000 pM = 0.005 mL or 5 pL

e Dilute: Add the calculated volume (5 pL) of the stock solution to your 10 mL of pre-warmed
cell culture medium.
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» Mix and Apply: Mix the medium gently by pipetting or swirling before adding it to your cells.
Ensure the final concentration of the solvent (e.g., DMSO) is below the cytotoxic threshold
for your cell line (typically <0.1%).
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Caption: General experimental workflow for using SKF 96365.
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Important Considerations

Purity and Stability: Use high-purity SKF 96365 (=98%) for reproducible results.[1][6] The
solid form is stable for years when stored correctly at room temperature.[6]

Non-Selectivity: Be aware that SKF 96365 is not a specific inhibitor of SOCE or TRPC
channels. Its effects on voltage-gated Ca?* channels and K+ channels should be considered
when interpreting data.[1][5]

Solvent Effects: Always run parallel vehicle controls (e.g., medium with the same final
concentration of water or DMSO) to account for any effects of the solvent on the
experimental system.

Filtration: For cell culture experiments, sterile filtration of aqueous stock solutions is a critical
step to prevent contamination.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1663603#how-to-dissolve-skf-96365-in-aqueous-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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